Cas no 915018-94-9 (2-(Azidomethyl)benzene-1,4-diol)
915018-94-9 structure
Product Name:2-(Azidomethyl)benzene-1,4-diol
CAS No:915018-94-9
MF:C7H7N3O2
MW:165.149380922318
CID:2814024
PubChem ID:16081938
Update Time:2024-03-01
2-(Azidomethyl)benzene-1,4-diol Chemical and Physical Properties
Names and Identifiers
-
- 2-(azidomethyl)benzene-1,4-diol
- 2-(Azidomethyl)benzene-1,4-diol
-
- Inchi: 1S/C7H7N3O2/c8-10-9-4-5-3-6(11)1-2-7(5)12/h1-3,11-12H,4H2
- InChI Key: URTXSFWGWRZNKD-UHFFFAOYSA-N
- SMILES: OC1C=CC(=CC=1CN=[N+]=[N-])O
Computed Properties
- Exact Mass: 165.053826475g/mol
- Monoisotopic Mass: 165.053826475g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 54.8
2-(Azidomethyl)benzene-1,4-diol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1866901-0.05g |
2-(azidomethyl)benzene-1,4-diol |
915018-94-9 | 0.05g |
$395.0 | 2023-09-18 | ||
| Enamine | EN300-1866901-0.1g |
2-(azidomethyl)benzene-1,4-diol |
915018-94-9 | 0.1g |
$414.0 | 2023-09-18 | ||
| Enamine | EN300-1866901-0.25g |
2-(azidomethyl)benzene-1,4-diol |
915018-94-9 | 0.25g |
$432.0 | 2023-09-18 | ||
| Enamine | EN300-1866901-0.5g |
2-(azidomethyl)benzene-1,4-diol |
915018-94-9 | 0.5g |
$451.0 | 2023-09-18 | ||
| Enamine | EN300-1866901-1.0g |
2-(azidomethyl)benzene-1,4-diol |
915018-94-9 | 1g |
$813.0 | 2023-06-02 | ||
| Enamine | EN300-1866901-2.5g |
2-(azidomethyl)benzene-1,4-diol |
915018-94-9 | 2.5g |
$923.0 | 2023-09-18 | ||
| Enamine | EN300-1866901-5.0g |
2-(azidomethyl)benzene-1,4-diol |
915018-94-9 | 5g |
$2360.0 | 2023-06-02 | ||
| Enamine | EN300-1866901-10.0g |
2-(azidomethyl)benzene-1,4-diol |
915018-94-9 | 10g |
$3500.0 | 2023-06-02 | ||
| Enamine | EN300-1866901-1g |
2-(azidomethyl)benzene-1,4-diol |
915018-94-9 | 1g |
$470.0 | 2023-09-18 | ||
| Enamine | EN300-1866901-5g |
2-(azidomethyl)benzene-1,4-diol |
915018-94-9 | 5g |
$1364.0 | 2023-09-18 |
2-(Azidomethyl)benzene-1,4-diol Related Literature
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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